Cas no 1261879-18-8 (1-Fluoro-4-(3-(trifluoromethoxy)phenyl)naphthalene)

• Product Name: 1-Fluoro-4-(3-(trifluoromethoxy)phenyl)naphthalene
• CAS No: 1261879-18-8
• MF: C₁₇H₁₀F₄O
• MW: 306.254318714142
• CID: 4988140
• Update Time: 2025-06-14

1-Fluoro-4-(3-(trifluoromethoxy)phenyl)naphthalene Chemical and Physical Properties

Names and Identifiers

• 1-Fluoro-4-(3-(trifluoromethoxy)phenyl)naphthalene

• Inchi： 1S/C17H10F4O/c18-16-9-8-13(14-6-1-2-7-15(14)16)11-4-3-5-12(10-11)22-17(19,20)21/h1-10H
• InChI Key： YOWIJIYXLOLBON-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C2C=CC=C(C=2)OC(F)(F)F)C2C=CC=CC=21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 370
• XLogP3: 6.1
• Topological Polar Surface Area: 9.2

Additional information on 1-Fluoro-4-(3-(trifluoromethoxy)phenyl)naphthalene

Comprehensive Overview of 1-Fluoro-4-(3-(trifluoromethoxy)phenyl)naphthalene (CAS No. 1261879-18-8)

1-Fluoro-4-(3-(trifluoromethoxy)phenyl)naphthalene (CAS No. 1261879-18-8) is a fluorinated aromatic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This compound, characterized by its naphthalene core substituted with a fluorine atom and a 3-(trifluoromethoxy)phenyl group, is a subject of interest in materials science, pharmaceuticals, and agrochemical research. Its molecular structure, which combines both fluorine and trifluoromethoxy functionalities, makes it a valuable building block for advanced chemical synthesis.

The growing demand for fluorinated compounds in modern chemistry has placed 1-Fluoro-4-(3-(trifluoromethoxy)phenyl)naphthalene in the spotlight. Fluorinated aromatic compounds are known for their enhanced stability, lipophilicity, and bioavailability, which are critical factors in drug design and material development. Researchers are particularly intrigued by the compound's potential role in creating high-performance materials, such as liquid crystals, organic semiconductors, and specialty polymers. Its CAS No. 1261879-18-8 serves as a unique identifier, ensuring precise tracking in scientific literature and commercial databases.

One of the key reasons behind the rising interest in 1-Fluoro-4-(3-(trifluoromethoxy)phenyl)naphthalene is its relevance to sustainability and green chemistry. As industries strive to reduce environmental impact, fluorinated compounds like this one are being explored for their efficiency in catalytic processes and energy-saving applications. For instance, its incorporation into organic light-emitting diodes (OLEDs) could lead to more energy-efficient display technologies. Additionally, the compound's potential use in agrochemical formulations aligns with the global push for safer and more effective crop protection solutions.

From a synthetic chemistry perspective, 1-Fluoro-4-(3-(trifluoromethoxy)phenyl)naphthalene offers versatility. Its trifluoromethoxy group is particularly noteworthy, as it can influence electronic properties and metabolic stability in pharmaceutical candidates. This has led to increased research into its derivatives for therapeutic applications, including anti-inflammatory and antimicrobial agents. The compound's CAS No. 1261879-18-8 is frequently cited in patents and academic papers, highlighting its importance in innovation.

In the realm of materials science, the compound's ability to modify surface properties and enhance durability is under investigation. For example, coatings incorporating 1-Fluoro-4-(3-(trifluoromethoxy)phenyl)naphthalene may exhibit improved resistance to weathering and chemical degradation. This aligns with current trends in nanotechnology and advanced manufacturing, where fluorinated compounds play a pivotal role. The compound's naphthalene backbone further contributes to its thermal stability, making it suitable for high-temperature applications.

Another area of exploration is the compound's potential in electronic and optoelectronic devices. With the rise of flexible electronics and wearable technology, researchers are examining how 1-Fluoro-4-(3-(trifluoromethoxy)phenyl)naphthalene can contribute to the development of lightweight, durable, and high-performance components. Its fluorine substituents are known to improve charge transport properties, which is crucial for next-generation semiconductors.

As the scientific community continues to uncover the possibilities of 1-Fluoro-4-(3-(trifluoromethoxy)phenyl)naphthalene, its commercial availability and scalability remain topics of discussion. Suppliers and manufacturers are increasingly listing this compound under its CAS No. 1261879-18-8, catering to the needs of researchers and industrial players. Quality control and regulatory compliance are also emphasized, ensuring safe handling and application across various sectors.

In conclusion, 1-Fluoro-4-(3-(trifluoromethoxy)phenyl)naphthalene (CAS No. 1261879-18-8) represents a fascinating intersection of chemistry, materials science, and innovation. Its unique structural features and broad applicability make it a compound worth watching in the coming years. Whether in pharmaceuticals, agrochemicals, or advanced materials, this fluorinated naphthalene derivative is poised to make a significant impact.